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Compound of Interest

Compound Name: Nothramicin

Cat. No.: B1679981

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural elucidation and
spectroscopic analysis of Nothramicin, a novel anthracycline antibiotic. Nothramicin was first
isolated from the culture broth of Nocardia sp. MJ896-43F17, a bacterial strain closely related
to Nocardia brasiliensis.[1] This document details the experimental methodologies employed
for its isolation and purification and summarizes the key spectroscopic data that were pivotal in
determining its molecular structure.

Physicochemical Properties and Spectroscopic
Data

Nothramicin presents as a new member of the anthracycline class of antibiotics.[1] Its
fundamental physicochemical properties and the spectroscopic data obtained from various
analytical techniques are summarized below.

Table 1: Physicochemical Properties of Nothramicin
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Property Value Source
Molecular Formula C30H37NO11 MedchemExpress
Molecular Weight 587.61 g/mol MedchemExpress
CAS Number 205752-47-2 MedchemExpress
Biological Activity Anti-mycobacterial [1]

Note on Quantitative Spectroscopic Data: Detailed quantitative data from NMR and Mass
Spectrometry, such as specific chemical shifts, coupling constants, and fragmentation patterns,
are contained within the primary publication (J Antibiot (Tokyo). 1998 Feb;51(2):130-5). Access
to the full text of this publication is required to populate the subsequent tables with precise
numerical values. The tables below are structured to accommodate this data once available.

Table 2: *H NMR Spectroscopic Data for Nothramicin

Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available

Table 3: 13C NMR Spectroscopic Data for Nothramicin

Chemical Shift (8) ppm Assighment

Data not available

Table 4: Mass Spectrometry Data for Nothramicin

m/z Fragmentation Assignment

Data not available

Experimental Protocols
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The isolation and structural determination of Nothramicin involved a multi-step process
encompassing fermentation, extraction, purification, and comprehensive spectroscopic
analysis.

Fermentation and Isolation

The production of Nothramicin was achieved through the cultivation of Nocardia sp. MJ896-
43F17. The antibiotic was isolated from the culture broth using a combination of
chromatographic and extraction techniques.[1]

Protocol:

o Fermentation: Cultivation of Nocardia sp. MJ896-43F17 in a suitable nutrient medium to
promote the production of Nothramicin.

e Initial Extraction: The culture broth was subjected to column chromatography using a Diaion
HP-20 resin to capture the antibiotic from the aqueous medium.[1]

e Solvent Extraction: The crude extract from the resin was then subjected to butyl acetate
extraction to partition Nothramicin into the organic phase, separating it from water-soluble
impurities.[1]

 Purification: Final purification of Nothramicin was achieved using High-Performance Liquid
Chromatography (HPLC) to yield the pure compound.[1]

Spectroscopic Analysis for Structural Elucidation

The molecular structure of the purified Nothramicin was determined through a suite of
spectroscopic techniques. These methods provide detailed information about the connectivity
of atoms, the carbon-hydrogen framework, and the overall molecular weight and formula.

Protocols:
» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR, 8C NMR, and two-dimensional NMR (e.g., COSY, HMQC, HMBC) experiments
were conducted to establish the complete proton and carbon framework of the molecule
and to determine the connectivity between atoms.
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e Mass Spectrometry (MS):

o High-resolution mass spectrometry was employed to determine the accurate molecular
weight and elemental composition of Nothramicin, allowing for the deduction of its
molecular formula.

o Tandem MS (MS/MS) experiments would have been used to induce fragmentation of the
parent ion, providing valuable information about the different structural motifs within the
molecule.

« Infrared (IR) Spectroscopy:

o IR spectroscopy was utilized to identify the presence of key functional groups within the
Nothramicin structure, such as hydroxyl (-OH), carbonyl (C=0), and amine (-NH) groups,
which are characteristic of anthracycline antibiotics.

» Ultraviolet-Visible (UV-Vis) Spectroscopy:

o UV-Vis spectroscopy was used to analyze the chromophore system of Nothramicin,
which is a defining feature of the anthracycline class of compounds and provides
information about the conjugated double bond system within the molecule.

Visualizations
Experimental Workflow for Nothramicin Structural
Elucidation

The following diagram illustrates the logical flow of the experimental procedures used to isolate
and structurally characterize Nothramicin.
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Experimental Workflow for Nothramicin Structural Elucidation
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Caption: Workflow for the isolation and structural determination of Nothramicin.
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Signaling Pathways

Currently, there is no publicly available scientific literature that describes the specific signaling
pathways modulated by Nothramicin. Further research is required to elucidate its mechanism
of action at the molecular level and to identify any potential interactions with cellular signaling

cascades.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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